1-[4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C15H16N4O2/c1-2-13(20)19-9-6-11(7-10-19)15-17-14(18-21-15)12-5-3-4-8-16-12/h2-5,8,11H,1,6-7,9-10H2
• InChI Key: UOLURNOMGCZROU-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2=NC(=NO2)C3=CC=CC=N3
• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol

Description

The compound “1-[4-(3-Pyridin-2-yl-1,2,4-oxadiazol-5-yl)piperidin-1-yl]prop-2-en-1-one” is a novel heterocyclic compound. It contains a pyrimidine moiety, which is known to exhibit a wide range of pharmacological activities. The compound also contains an oxadiazole group and two pyridine rings.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif.

Molecular Structure Analysis

The molecular structure of this compound includes one 1,3,4-oxadiazol group and two pyridine rings. The short C—N bond length of 1.277 (3) Å (N2-C1) suggests a localized double bond, and the C—N bond length of 1.461 (4) Å (N1-C2) suggests a localized single bond.

Chemical Reactions Analysis

The 1,2,4-oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focuses. Moreover, 1,2,4-oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the available literature, compounds with similar structures have been found to exhibit diverse types of biological and pharmaceutical activities.

Future Directions

The development of novel efficient and convenient methods for the synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. Furthermore, the exploration of the biological activities of these compounds could lead to the development of new drugs.